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Compound of Interest

Compound Name: Promethium-147

Cat. No.: B1221622

Promethium-147 Safety and Contamination
Control: A Technical Guide

FOR IMMEDIATE RELEASE

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals working with Promethium-147 (Pm-147). The following information
is designed to minimize radioactive contamination and ensure a safe laboratory environment.

Frequently Asked Questions (FAQSs)

Q1: What are the primary radiation hazards associated with Promethium-147?

Al: Promethium-147 is a low-energy beta emitter.[1] The primary hazard is internal exposure
from inhalation or ingestion of the material, as sealed sources typically pose no internal
radiation threat.[2] While the beta particles have low penetrating power and can be shielded by
a thin layer of plastic, they can cause skin contamination.[1][2] A secondary hazard is the
production of Bremsstrahlung (X-ray) radiation when the beta particles interact with high atomic
number materials, which may require additional shielding.[2][3][4]

Q2: What immediate steps should | take in case of a Pm-147 spill?

A2: In the event of a spill, the priority is to prevent the spread of contamination. For a minor
spill, you should notify others in the area, cover the spill with absorbent paper, and clean it up
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using disposable gloves and absorbent paper. For a major spill, evacuate the area, cover the
spill if possible without spreading contamination, shield the source if it can be done safely,
secure the area, and immediately notify the Radiation Safety Officer (RSO).[5]

Q3: How do | detect Promethium-147 contamination?

A3: Promethium-147 contamination can be detected using a Geiger-Mueller (GM) pancake
probe for direct surveys and through wipe tests to identify removable contamination.[1][2] A
liquid scintillation counter is used to analyze the wipe samples for the presence of the low-
energy beta particles.[6][7]

Q4: What are the regulatory limits for surface contamination with Promethium-147?

A4: Regulatory limits for surface contamination are in place to protect personnel from
inadvertent exposure. These limits are typically provided in units of disintegrations per minute
per 100 square centimeters (dpm/100 cm?). Specific limits for beta-gamma emitters are
established by regulatory bodies.[8][9]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Geiger counter not detecting a

known Pm-147 source.

Instrument malfunction.

Check the batteries and
ensure the probe is functioning

correctly with a check source.

Incorrect probe for low-energy

beta detection.

Use a thin-window Geiger-
Mueller pancake probe
suitable for detecting low-

energy beta particles.[1][2]

High background readings on

the liquid scintillation counter.

Chemiluminescence in the

scintillation cocktail.

Allow the samples to sit in the
dark for a period before
counting to let

chemiluminescence decay.[10]

Contaminated scintillation vials

or cocktail.

Use new, clean vials and fresh
scintillation cocktail. Prepare a
background sample with a

clean wipe to verify.[6]

Persistent low-level
contamination after

decontamination.

Contamination may be fixed in

the surface.

If standard decontamination
procedures are ineffective,
consult with your Radiation
Safety Officer for more
aggressive decontamination
methods or to have the area
designated as a contaminated

zZone.

Inadequate initial

decontamination.

Repeat the decontamination
procedure, ensuring to wipe
from the outer edge of the
contaminated area inwards to

prevent spreading.
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Immediately notify the

] ) ) ] Radiation Safety Officer. Urine
Suspected internal Inhalation or ingestion of Pm- )
o assays may be required to
contamination of personnel. 147. )
assess the level of internal

contamination.[1]

Quantitative Data Summary

Promethium-147 Properties

Property Value

Half-life 2.62 years[1][11][12]

Radiation Type Beta (B)[1]

Maximum Beta Energy 0.224 MeV[12][13]

Average Beta Energy ~62 keV[12][14]

Specific Activity ~34,300 GBq/g[2]

Gamma Ray Dose Constant at 1 meter 2.67584E-06 Rem/hour per Curie[15]

Material Thickness for Beta Absorption

Plastic 0.2 mm[1]

A low atomic number material like plastic or
) o acrylic is recommended as the primary shield to
Plastic (for Bremsstrahlung minimization) _ o
stop beta particles and minimize

Bremsstrahlung production.[3][4]

Regulatory and Exposure Limits
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Limit Type Value

Annual Limit on Intake (ALI) - Oral Ingestion 1,850,000 kBq[2]
Annual Limit on Intake (ALI) - Inhalation 7,400,000 kBq[2]
Derived Air Concentration (DAC) 148,000 Bg/ml[2]

Removable Surface Contamination Limit (Beta-
. 1,000 dpm/100 cm?[8]
gamma emitters)

Experimental Protocols
Protocol 1: Wipe Test for Removable Surface
Contamination

Objective: To determine the level of removable beta-emitting contamination on a surface.

Materials:

Cotton swabs, glass fiber filters, or filter paper[6]

Labeled scintillation vials[6]

Scintillation cocktail[6]

Liquid Scintillation Counter[6]

Personal Protective Equipment (PPE): gloves, lab coat[10]
Procedure:

» Label scintillation vials corresponding to the areas to be tested.[6]
e Prepare a "background" vial with a clean, unused wipe.[6]

o Wearing gloves, use a new wipe for each location. You may moisten the wipe with a suitable
solvent (e.g., ethanol or deionized water) to increase collection efficiency.[6][7]
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» Wipe an area of approximately 100 cm? (10 cm x 10 cm) using moderate pressure in an "S"
pattern to ensure thorough coverage.[6][16]

e Place the wipe into the corresponding labeled scintillation vial.[6]

o Add the appropriate amount of scintillation cocktail to each vial.[6]

» Place the vials in the liquid scintillation counter.

o Count the samples to determine the activity in disintegrations per minute (DPM).[16]

« If the removable contamination level exceeds 200 DPM above background, the area must be
decontaminated and re-tested.[16]

Protocol 2: Decontamination of a Minor Spill

Objective: To safely clean up a minor spill of Promethium-147 and prevent the spread of
contamination.

Materials:

o Absorbent paper

e Disposable gloves

 Plastic bags for radioactive waste

o Decontamination solution (e.g., Radiacwash or equivalent)

o Geiger counter with a pancake probe

o PPE: lab coat, safety glasses, disposable gloves[1]
Procedure:

» Notify: Inform all personnel in the immediate area of the spill.

e Prevent Spread: Cover the spill with absorbent paper to prevent it from spreading.
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e Clean Up:
o Put on disposable gloves.
o Use absorbent paper to clean the spill, working from the outside in.

o Place all used absorbent paper and contaminated gloves into a labeled plastic bag for
radioactive waste.

e Survey:

o Use a Geiger counter with a pancake probe to survey the area around the spill to ensure it
is clean.

o Survey your hands, clothing, and shoes for any contamination.

o Report: Report the incident to the Radiation Safety Officer.

Visualizations

Preparation Handiing Pm-147

Click to download full resolution via product page

Caption: Standard workflow for handling Promethium-147.
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Spill Occurs

Assess Spill Severity

Minor Spill Major Spill
Notify persons in area Clear the area
Cover with absorbent paper Cover spill (do not clean)

: :

Clean up with
disposable gloves

: :

Survey area, hands, clothing Secure the area

'

Report to RSO Notify RSO immediately

Shield source if possible

Click to download full resolution via product page

Caption: Decision-making process for a Promethium-147 spill.
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Caption: Logical steps for decontamination procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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